Cas no 61370-69-2 (3(2H)-Benzofuranone, 2-[(2-methylphenyl)methylene]-)

• Product name: 3(2H)-Benzofuranone, 2-[(2-methylphenyl)methylene]-
• CAS No: 61370-69-2
• MF: C₁₆H₁₂O₂
• MW: 236.26528
• CID: 481836
• PubChem ID: 15419879

3(2H)-Benzofuranone, 2-[(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-[(2-methylphenyl)methylene]-
• 2-[(2-methylphenyl)methylidene]-1-benzofuran-3-one
• 2-(2-Methylbenzylidene)benzofuran-3(2H)-one
• CHEMBL1723910
• 61370-69-2
• SMR001397494
• SCHEMBL19462900
• MLS002473403

• Inchi： InChI=1S/C16H12O2/c1-11-6-2-3-7-12(11)10-15-16(17)13-8-4-5-9-14(13)18-15/h2-10H,1H3/b15-10-
• InChI Key： QVMQWLKXQNDXNR-GDNBJRDFSA-N
• SMILES： CC1=CC=CC=C1C=C2C(=O)C3=CC=CC=C3O2

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids